Cas no 875664-40-7 (2-Hydroxy-5-(trifluoromethoxy)benzonitrile)

2-Hydroxy-5-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound featuring both hydroxyl and trifluoromethoxy functional groups, offering unique reactivity and stability. The presence of the electron-withdrawing trifluoromethoxy group enhances its utility in pharmaceutical and agrochemical synthesis, where such moieties are often sought for their metabolic resistance and lipophilicity. The nitrile group provides a versatile handle for further derivatization, enabling applications in heterocycle formation or coupling reactions. Its structural features make it a valuable intermediate in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound's well-defined reactivity profile ensures consistent performance in synthetic workflows.
2-Hydroxy-5-(trifluoromethoxy)benzonitrile structure
875664-40-7 structure
Product Name:2-Hydroxy-5-(trifluoromethoxy)benzonitrile
CAS No:875664-40-7
MF:C8H4F3NO2
MW:203.118072509766
CID:93109
PubChem ID:24721643
Update Time:2025-06-08

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-(trifluoromethoxy)benzonitrile
    • AKOS005254756
    • MFCD04973781
    • SCHEMBL17091337
    • 875664-40-7
    • GOAVRYAOBXORSY-UHFFFAOYSA-N
    • MFCD094973781
    • A929337
    • DTXSID20641075
    • CS-0107226
    • MDL: MFCD04973781
    • Inchi: 1S/C8H4F3NO2/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-3,13H
    • InChI Key: GOAVRYAOBXORSY-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=C(C#N)C=1)O)(F)F

Computed Properties

  • Exact Mass: 203.01900
  • Monoisotopic Mass: 203.01941286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Color/Form: Light brown powder
  • Density: 1.49
  • Melting Point: 84-87°C
  • Boiling Point: 246.9°C at 760 mmHg
  • Flash Point: 103.1°C
  • Refractive Index: 1.494
  • PSA: 53.25000
  • LogP: 2.16248
  • Solubility: Not determined

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Security Information

  • Hazardous Material transportation number:UN3439
  • HazardClass:6.1
  • PackingGroup:III
  • Packing Group:III
  • Safety Term:6.1

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Pricemore >>

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